Cas no 51175-79-2 (methyl 1-bromocyclobutane-1-carboxylate)

methyl 1-bromocyclobutane-1-carboxylate structure
51175-79-2 structure
Product Name:methyl 1-bromocyclobutane-1-carboxylate
CAS No:51175-79-2
MF:C6H9BrO2
MW:193.038461446762
MDL:MFCD12922669
CID:363046
PubChem ID:574698
Update Time:2025-04-19

methyl 1-bromocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-bromocyclobutanecarboxylate
    • 1-bromo cyclobutane carboxylate
    • Cyclobutanecarboxylic acid, 1-bromo-, methyl ester
    • methyl 1-bromocyclobutane-1-carboxylate
    • 1-Bromocyclobutanecarboxylic acid methyl ester
    • KOKFKKDTWBKYTQ-UHFFFAOYSA-N
    • Methyl 1-bromocyclobutanecarboxylate #
    • NE30047
    • AM806083
    • 1-Bromocyclobutanecarboxylic acid, methyl ester
    • 1-bromo-cyclobutanecarboxylic acid methyl est
    • 51175-79-2
    • MFCD12922669
    • SY123286
    • CS-0037271
    • FS-5998
    • AKOS006336457
    • BCA17579
    • Methyl1-bromocyclobutanecarboxylate
    • EN300-121942
    • SCHEMBL691739
    • DTXSID50341657
    • 1-bromo-cyclobutanecarboxylic acid methyl ester
    • A903677
    • DB-326117
    • MDL: MFCD12922669
    • Inchi: 1S/C6H9BrO2/c1-9-5(8)6(7)3-2-4-6/h2-4H2,1H3
    • InChI Key: KOKFKKDTWBKYTQ-UHFFFAOYSA-N
    • SMILES: BrC1(C(=O)OC)CCC1

Computed Properties

  • Exact Mass: 191.97857
  • Monoisotopic Mass: 191.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.6

Experimental Properties

  • PSA: 26.3

methyl 1-bromocyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HX872-250mg
methyl 1-bromocyclobutane-1-carboxylate
51175-79-2 97%
250mg
961CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HX872-1g
methyl 1-bromocyclobutane-1-carboxylate
51175-79-2 97%
1g
605.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HX872-50mg
methyl 1-bromocyclobutane-1-carboxylate
51175-79-2 97%
50mg
91.0CNY 2021-07-10
Fluorochem
043270-10g
Methyl 1-bromocyclobutanecarboxylate
51175-79-2 98%
10g
£968.00 2022-02-28
Fluorochem
043270-25g
Methyl 1-bromocyclobutanecarboxylate
51175-79-2 98%
25g
£1837.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HX872-200mg
methyl 1-bromocyclobutane-1-carboxylate
51175-79-2 97%
200mg
223.0CNY 2021-07-10
TRC
M296893-10mg
Methyl 1-Bromocyclobutanecarboxylate
51175-79-2
10mg
$ 50.00 2022-06-04
TRC
M296893-50mg
Methyl 1-Bromocyclobutanecarboxylate
51175-79-2
50mg
$ 115.00 2022-06-04
TRC
M296893-100mg
Methyl 1-Bromocyclobutanecarboxylate
51175-79-2
100mg
$ 160.00 2022-06-04
Fluorochem
043270-1g
Methyl 1-bromocyclobutanecarboxylate
51175-79-2 98%
1g
£113.00 2022-02-28

methyl 1-bromocyclobutane-1-carboxylate Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd